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Compound of Interest

Compound Name: 4-(4-Nitrobenzyl)pyridine

Cat. No.: B086830 Get Quote

An In-depth Technical Guide to 4-(4-
Nitrobenzyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-(4-Nitrobenzyl)pyridine (NBP), a versatile chemical compound widely utilized

in various scientific domains. This document details its characteristics, synthesis, and

significant applications, with a focus on its role as a chromogenic indicator in analytical

chemistry and toxicology.

Core Physical and Chemical Properties
4-(4-Nitrobenzyl)pyridine, with the CAS number 1083-48-3, is a light-yellow crystalline

powder.[1][2][3] It is a key intermediate and reagent in organic synthesis and analytical

chemistry.[4]
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Property Value Reference

Molecular Formula C₁₂H₁₀N₂O₂ [1][2][5]

Molecular Weight 214.22 g/mol [1][2][5][6]

CAS Number 1083-48-3 [1][5][7]

Appearance
Crystals or Crystalline Powder,

Light yellow to Cream
[1][2][3][8]
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Physicochemical Data
Property Value Reference

Melting Point 69-71 °C [1][2]

Boiling Point 354.35 °C (rough estimate) [1][9]

Density
1.2042 - 1.231 g/cm³ (rough

estimate)
[1][2]

pKa 5.51 ± 0.10 (Predicted) [1]

Flash Point 185.6 °C [2]

Refractive Index 1.608 - 1.6660 (estimate) [2][9]
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Property Details Reference

Solubility
Soluble in acetone. Insoluble

in water.
[1][5]

Stability Light sensitive. [1][5]

Storage
Store below +30°C in a dry,

cool, and well-ventilated place.
[1][10]

Incompatibilities
Strong oxidizing agents, strong

acids, and strong bases.
[5][10]

Spectral Data
Spectrum Type Details Reference

UV-Vis

Absorption Wavelength: 265

nm, in ethanol. Molar

Absorptivity (ε): 12300.

[11]

Infrared (IR) Conforms to structure. [3][8][12]

Nuclear Magnetic Resonance

(NMR)

¹H NMR and ¹³C NMR data are

available.
[12][13][14][15]

Mass Spectrometry (MS) GC-MS data is available. [12]

Key Applications in Research and Development
4-(4-Nitrobenzyl)pyridine is a valuable tool in several areas of scientific research due to its

reactive nature.

Detection of Alkylating Agents: Its most prominent application is as a colorimetric indicator for

various carcinogenic and mutagenic alkylating agents.[16][17] The pyridine nitrogen acts as

a nucleophile, reacting with electrophilic alkylating agents.[16] This reaction forms the basis

of the widely used "NBP test" for screening the mutagenic potential of chemical compounds.

[16][17]
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Pharmaceutical Development: It serves as an intermediate in the synthesis of more complex

molecules, including various pharmaceuticals.[4]

Analytical Chemistry: NBP is used in spectrophotometric methods for the determination of

phosgene and organophosphorus pesticides.[1][2][18][19]

Biochemical Research: Due to the similarity in reactivity between the pyridine nitrogen of

NBP and the N7 position of guanine in DNA, NBP serves as a DNA model in toxicological

studies.[16]

Experimental Protocols
Synthesis of 4-(4-Nitrobenzyl)pyridine
A common method for the synthesis of 4-(4-Nitrobenzyl)pyridine involves the nitration of 4-

benzylpyridine.

Procedure:

4-Benzylpyridine nitrate is reacted with concentrated sulfuric acid.

The mixture is heated at 50°C for a short duration (e.g., 5 minutes).

The reaction mixture is then poured into ice and neutralized with ammonia under cooling.

The product is extracted with an organic solvent such as ether.

The extract is concentrated, and the final product is obtained through crystallization, with a

reported yield of over 50%.[2]

Purification
Crude 4-(4-Nitrobenzyl)pyridine can be purified by crystallization from aqueous ethanol or

cyclohexane.[1][18]

Colorimetric Determination of Alkylating Agents
(General Protocol)
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This protocol outlines the general steps for the NBP assay, which detects alkylating agents

through a color change.

Workflow Diagram:

Workflow for NBP Colorimetric Assay

Preparation

Reaction

Color Development & Measurement

Prepare NBP solution
in a suitable solvent (e.g., acetone)

Mix NBP solution with the sample

Prepare sample containing
the suspected alkylating agent

Incubate the mixture
(Heating is often required)

Add a strong base
(e.g., tetraethylenepentamine, triethylamine)

Observe for color change
(typically to a shade of blue or purple)

Measure absorbance using a
spectrophotometer at the appropriate wavelength

Click to download full resolution via product page
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Caption: General workflow for the detection of alkylating agents using the NBP colorimetric

assay.

Methodology:

Reaction: The test compound (potential alkylating agent) is reacted with 4-(4-
Nitrobenzyl)pyridine in a suitable solvent system, often at an elevated temperature (e.g.,

100°C).[19]

Color Development: After the alkylation reaction, a strong organic base (e.g.,

tetraethylenepentamine or triethylamine) is added.[19] This base abstracts a proton from the

benzylic carbon, leading to the formation of a highly conjugated, colored carbanion (a

quinoidal structure).

Quantification: The intensity of the color produced is proportional to the concentration of the

alkylating agent and can be quantified spectrophotometrically.[2][19]

Chemical Reactivity and Signaling Pathways
The primary chemical reaction of interest for 4-(4-Nitrobenzyl)pyridine is its nucleophilic

attack on electrophilic compounds. This reaction is central to its application as a detecting

agent.

Alkylation Reaction Mechanism:
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NBP Alkylation and Color Formation Mechanism

Step 1: Alkylation (SN2 Reaction)

Step 2: Deprotonation & Color Formation

4-(4-Nitrobenzyl)pyridine
(Nucleophile)

Alkylated NBP Intermediate
(Colorless)

 + R-X

Alkylating Agent (R-X)
(Electrophile) Base (B:)

Colored Quinoidal Product
(Blue/Purple)

 + Base

Leaving Group (X-)

 

Protonated Base (BH+)

 

Click to download full resolution via product page

Caption: The two-step mechanism of the NBP assay: nucleophilic alkylation followed by base-

induced color formation.

This reaction pathway highlights how NBP acts as a sensor. The initial alkylation is typically

colorless. The subsequent addition of a base generates the chromophore responsible for the

visible color change, signaling the presence of the alkylating agent. This principle is

fundamental to its use in toxicological screening and environmental monitoring.[16][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-(4-Nitrobenzyl)pyridine CAS#: 1083-48-3 [m.chemicalbook.com]

2. Page loading... [wap.guidechem.com]

3. 4-(4-Nitrobenzyl)pyridine, 98% 5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

4. chemimpex.com [chemimpex.com]

5. 4-(4-Nitrobenzyl)pyridine, 98+% | Fisher Scientific [fishersci.ca]

6. Synthesis routes of 4-(4-Nitrobenzyl)pyridine [benchchem.com]

7. 4-(4-Nitrobenzyl)pyridine(1083-48-3)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

8. 4-(4-Nitrobenzyl)pyridine, 98+% 100 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

9. 1083-48-3 CAS MSDS (4-(4-Nitrobenzyl)pyridine) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

10. fishersci.com [fishersci.com]

11. PhotochemCAD | 4-(4-Nitrobenzyl)pyridine [photochemcad.com]

12. 4-(4-Nitrobenzyl)pyridine | C12H10N2O2 | CID 14129 - PubChem
[pubchem.ncbi.nlm.nih.gov]

13. 4-(4-硝基苄基)吡啶(1083-48-3)核磁图(1HNMR) [m.chemicalbook.com]

14. 4-(4-Nitrobenzyl)pyridine(1083-48-3) 1H NMR spectrum [chemicalbook.com]

15. spectrabase.com [spectrabase.com]

16. Synthesis and Performance of a Biomimetic Indicator for Alkylating Agents - PubMed
[pubmed.ncbi.nlm.nih.gov]

17. Use of 4-(nitrobenzyl)pyridine (4-NBP) to test mutagenic potential of slow-reacting
epoxides, their corresponding olefins, and other alkylating agents - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b086830?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB2714462_EN.htm
https://wap.guidechem.com/question/what-is-4-4-nitrobenzyl-pyridi-id136416.html
https://www.thermofisher.com/order/catalog/product/128550050
https://www.thermofisher.com/order/catalog/product/128550050
https://www.chemimpex.com/products/24519
https://www.fishersci.ca/shop/products/4-4-nitrobenzyl-pyridine-98-thermo-scientific-1/p-7021287
https://www.benchchem.com/synthesis/pse-1d56253ge1de4f318801626525g419c7
https://m.chemicalbook.com/ProductMSDSDetailCB2714462_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2714462_EN.htm
https://www.thermofisher.com/order/catalog/product/A13564.22
https://www.thermofisher.com/order/catalog/product/A13564.22
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2714462.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2714462.aspx
https://www.fishersci.com/store/msds?partNumber=AC128550100&countryCode=US&language=en
https://www.photochemcad.com/databases/common-compounds/heterocycles/4-4-nitrobenzylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Nitrobenzyl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Nitrobenzyl_pyridine
https://m.chemicalbook.com/Spectrum_1083-48-3_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_1083-48-3_1HNMR.htm
https://spectrabase.com/spectrum/3AX6I5erPQa
https://pubmed.ncbi.nlm.nih.gov/26393809/
https://pubmed.ncbi.nlm.nih.gov/26393809/
https://pubmed.ncbi.nlm.nih.gov/1450569/
https://pubmed.ncbi.nlm.nih.gov/1450569/
https://pubmed.ncbi.nlm.nih.gov/1450569/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. 4-(4-Nitrobenzyl)pyridine | 1083-48-3 [chemicalbook.com]

19. Spectrophotometric determination of organophosphorus pesticides with 4-(4-
nitrobenzyl)pyridine - Analyst (RSC Publishing) [pubs.rsc.org]

20. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Physical and chemical properties of 4-(4-
Nitrobenzyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086830#physical-and-chemical-properties-of-4-4-
nitrobenzyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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